Room temperature hysteretic spin crossover in a new cyanoheterometallic framework†
Chemical Communications Pub Date: 2019-02-19 DOI: 10.1039/C8CC10260K
Abstract
A new iron(II)-based spin-crossover compound with thermal hysteresis operating under ambient conditions is reported. This complex exhibits a high reproducibility of the spin transition in many successive thermal cycles, stability of both spin states at room temperature and an attractive operational temperature range.
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Journal Name：Chemical Communications
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CAS no.: 1093172-84-9
